Cas no 72869-91-1 (Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer)

72869-91-1 structure
Product name:Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer
Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer Chemical and Physical Properties
Names and Identifiers
-
- Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer
- 1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 1,3-dihydro-1,3-dioxo-5-isobenzofurancarboxylic acid, 2,2-dimethyl-1,3-propanediol and 3-hydroxy-2,2-dimethylpropyl 3-hydroxy-2
- benzene-1,3-dicarboxylic acid,2,2-dimethylpropane-1,3-diol,1,3-dioxo-2-benzofuran-5-carboxylic acid,(3-hydroxy-2,2-dimethylpropyl) 3-hydroxy-2,2-dimethylpropanoate,terephthalic acid
- 72869-91-1
-
- Inchi: InChI=1S/C10H20O4.C9H4O5.2C8H6O4.C5H12O2/c1-9(2,5-11)7-14-8(13)10(3,4)6-12;10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12;9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;1-5(2,3-6)4-7/h11-12H,5-7H2,1-4H3;1-3H,(H,10,11);2*1-4H,(H,9,10)(H,11,12);6-7H,3-4H2,1-2H3
- InChI Key: HCOHWABBPLKUCQ-UHFFFAOYSA-N
- SMILES: CC(C)(CO)CO.CC(C)(CO)COC(=O)C(C)(C)CO.C1=CC(=CC(=C1)C(=O)O)C(=O)O.C1=CC(=CC=C1C(=O)O)C(=O)O.C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O
Computed Properties
- Exact Mass: 832.27897930g/mol
- Monoisotopic Mass: 832.27897930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 59
- Rotatable Bond Count: 13
- Complexity: 897
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 337Ų
Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer Related Literature
-
Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
-
3. Squaramide-catalysed asymmetric cascade reactions of 2,3-dioxopyrrolidines with 3-chlorooxindoles†Jiang-Bo Wen,Da-Ming Du Org. Biomol. Chem., 2020,18, 1647-1656
-
Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
-
5. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
72869-91-1 (Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer) Related Products
- 2034204-57-2(2,4-dimethyl-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1,3-thiazole-5-carboxamide)
- 266346-59-2(9H-Fluorene, 9-(dimethylsilyl)-)
- 92407-84-6(1-(2-Chlorobenzyl)-2-methyl-1H-indole-3-carbaldehyde)
- 2138346-82-2(INDEX NAME NOT YET ASSIGNED)
- 1822446-75-2(Methyl 2-amino-2-(3-chlorothiophen-2-yl)acetate)
- 2201540-39-6(N-[3-[4-(4-Fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide)
- 899753-78-7(3-(1-ethyl-1H-indol-3-yl)-1-(oxolan-2-yl)methylurea)
- 2580234-88-2(2-[Benzyl(2-{[(benzyloxy)carbonyl]amino}ethyl)amino]acetic acid)
- 1950586-56-7(1-Pyrenyl Potassium Sulfate)
- 503072-63-7(1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk
